Cas no 1806411-24-4 (2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid)

• Product Name: 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid
• CAS No: 1806411-24-4
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940570
• Update Time: 2025-10-28

2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c1-6(13)10(15)8-4-2-3-7(5-14)9(8)11(16)12(17)18/h2-4,6,11,14,16H,5H2,1H3,(H,17,18)
• InChI Key： NCCDJWBYGDRMAZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(CO)C=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8

Additional information on 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid

Comprehensive Overview of 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-24-4)

2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-24-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloropropanoyl and hydroxymethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, which combines a mandelic acid backbone with a chloropropanoyl moiety, makes it a versatile building block for designing bioactive molecules.

In recent years, the demand for 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid has surged due to its potential applications in targeted drug delivery systems and enzyme inhibition studies. Researchers are particularly interested in its ability to modulate biological pathways, making it a candidate for developing therapeutic agents for metabolic disorders. The compound's hydroxymethyl group enhances its solubility, a critical factor for bioavailability optimization in pharmaceutical formulations.

The synthesis of CAS No. 1806411-24-4 involves multi-step organic reactions, including acylations and hydroxylations, which are meticulously controlled to ensure high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. This rigorous quality control aligns with the growing emphasis on precision chemistry in the pharmaceutical industry, where impurities can significantly impact drug efficacy and safety profiles.

From an environmental perspective, the production of 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid adheres to green chemistry principles, minimizing waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a topic frequently searched by professionals in the field. The compound's biodegradability and low toxicity profile further contribute to its appeal in eco-friendly pharmaceutical development.

In the context of AI-driven drug discovery, CAS No. 1806411-24-4 has been featured in computational studies predicting its interactions with biological targets. Machine learning models have identified its potential as a scaffold for kinase inhibitors, a hot topic in cancer research. Such applications highlight the compound's relevance in cutting-edge biomedical innovation, a subject of high interest in academic and industrial circles.

For researchers exploring structure-activity relationships (SAR), this compound offers a rich template for derivatization. Its chloropropanoyl group allows for further functionalization, enabling the creation of libraries for high-throughput screening. This capability is crucial for accelerating drug candidate identification, a process often discussed in pharma R&D forums.

Storage and handling of 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid require standard laboratory precautions, emphasizing its stability under controlled conditions. Its compatibility with common organic solvents facilitates its use in diverse chemical syntheses, another frequently searched topic among chemists.

In summary, 2-(2-Chloropropanoyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806411-24-4) represents a convergence of pharmaceutical utility, synthetic versatility, and sustainability. Its role in advancing drug discovery and biochemical research underscores its importance in modern science, making it a compound worth watching in the evolving landscape of medicinal chemistry.